![molecular formula C22H21FN2O2 B8609758 2-[6-(4-Ethoxy-phenyl)-pyridin-3-yl]-N-(3-fluoro-benzyl)-acetamide CAS No. 897015-73-5](/img/structure/B8609758.png)
2-[6-(4-Ethoxy-phenyl)-pyridin-3-yl]-N-(3-fluoro-benzyl)-acetamide
Cat. No. B8609758
M. Wt: 364.4 g/mol
InChI Key: DRDRKFYLURTTAW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
O=C(Cc1ccc(Cl)nc1)NCc1cccc(F)c1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[C:32](=[O:33])([O-:34])[O-:35].[CH2:20]([CH3:21])[O:22][c:23]1[cH:24][cH:25][c:26]([B:29]([OH:30])[OH:31])[cH:27][cH:28]1.[CH3:38][S:39]([CH3:40])=[O:41].[CH3:42][O:43][CH2:44][CH2:45][O:46][CH3:47].[Cl:1][c:2]1[cH:3][cH:4][c:5]([CH2:8][C:9](=[O:10])[NH:11][CH2:12][c:13]2[cH:14][c:15]([F:19])[cH:16][cH:17][cH:18]2)[cH:6][n:7]1.[Na+:36].[Na+:37].[OH2:48]>>[c:2]1(-[c:26]2[cH:25][cH:24][c:23]([O:22][CH2:20][CH3:21])[cH:28][cH:27]2)[cH:3][cH:4][c:5]([CH2:8][C:9](=[O:10])[NH:11][CH2:12][c:13]2[cH:14][c:15]([F:19])[cH:16][cH:17][cH:18]2)[cH:6][n:7]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
O=C([O-])[O-]
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCOc1ccc(B(O)O)cc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
CS(C)=O
|
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
COCCOC
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Name
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O=C(Cc1ccc(Cl)nc1)NCc1cccc(F)c1
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
O=C(Cc1ccc(Cl)nc1)NCc1cccc(F)c1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
[Na+]
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
|
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Smiles
|
[Na+]
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
O
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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CCOc1ccc(-c2ccc(CC(=O)NCc3cccc(F)c3)cn2)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
